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Compound of Interest

Compound Name: 2,3-Diphenylacrylonitrile

Cat. No.: B1223411 Get Quote

An In-depth Technical Guide to 2,3-Diphenylacrylonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical compound 2,3-
Diphenylacrylonitrile, including its chemical identifiers, physical and chemical properties, and

detailed safety data. The information is intended for professionals in research and development

who may be handling or studying this compound.

Chemical Identification and Properties
2,3-Diphenylacrylonitrile, also known as α-Cyanostilbene, is a solid, white to off-white

crystalline compound.[1][2][3] Its chemical structure features a conjugated system that includes

two phenyl rings and a carbon-carbon double bond, which is responsible for its distinct

electronic and photophysical properties.[3]

Table 1: Chemical Identifiers and Synonyms
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Identifier Type Data

CAS Number 2510-95-4[1][2][4][5][6][7][8]

IUPAC Name 2,3-Diphenylacrylonitrile[5]

Molecular Formula C₁₅H₁₁N[1][2][4][5][7]

EINECS 219-726-6[1][2][4]

RTECS AT6225000[1][2]

| Synonyms| α-Phenylcinnamonitrile, α-Cyanostilbene, (2Z)-2,3-Diphenyl-2-propenenitrile,

Benzal-(benzyl-cyanid)[1][2][4][5] |

Table 2: Physical and Chemical Properties

Property Value

Molecular Weight 205.26 g/mol [1][2][4][7]

Melting Point 85-87 °C[1][2][6][7]

Boiling Point ~333.93°C (rough estimate)[1][2][7]

Form Solid[1][2]

Color White to Off-White[1][2]

Solubility
Slightly soluble in Chloroform and Methanol[1]

[2]

Topological Polar Surface Area 23.8 Å²

| Rotatable Bond Count | 2 |

Safety Data and Hazard Information
2,3-Diphenylacrylonitrile is classified as harmful and requires careful handling. It is harmful if

swallowed, inhaled, or in contact with skin, and causes skin, eye, and respiratory irritation.[4]
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Upon decomposition by heating, it can emit toxic fumes of nitrogen oxides (NOx) and cyanide

(CN-).[1][2][4][6][7]

Table 3: GHS Hazard and Precautionary Statements
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Classification Statement

Hazard Statements

H302: Harmful if swallowed.[4] H312:

Harmful in contact with skin.[4] H315:

Causes skin irritation.[4] H319: Causes
serious eye irritation.[4] H332: Harmful if
inhaled.[4] H335: May cause respiratory
irritation.[4]

Precautionary Statements (Prevention)

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[4] P264: Wash

skin thoroughly after handling.[4] P270: Do not

eat, drink or smoke when using this product.[4]

P271: Use only outdoors or in a well-ventilated

area.[4] P280: Wear protective gloves/protective

clothing/eye protection/face protection.[9]

Precautionary Statements (Response)

P301+P312: IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.[4]

P302+P352: IF ON SKIN: Wash with plenty of

water.[4] P304+P340: IF INHALED: Remove

person to fresh air and keep comfortable for

breathing.[4] P305+P351+P338: IF IN EYES:

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[9] P332+P313: If skin

irritation occurs: Get medical advice/attention.[4]

P337+P313: If eye irritation persists: Get

medical advice/attention.[4] P362+P364: Take

off contaminated clothing and wash it before

reuse.[4]

Precautionary Statements (Storage)

P403+P233: Store in a well-ventilated place.

Keep container tightly closed.[4] P405: Store

locked up.[4]

| Precautionary Statements (Disposal) | P501: Dispose of contents/container to an approved

waste disposal plant.[4] |
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Table 4: Toxicity Data

Test Type Organism Route Reported Dose Source

LD50 Mouse Intraperitoneal 100 mg/kg

National
Technical
Information
Service[4]

| LDLo | Rat | Unreported | 400 mg/kg | Biochemical Pharmacology[4] |

Handling, Storage, and Emergency Protocols
Proper handling and storage are crucial to ensure safety when working with 2,3-
Diphenylacrylonitrile.

Handling:

Work under a chemical fume hood.

Avoid inhalation of the substance.

Do not eat, drink, or smoke when using this product.[4][9]

Wash hands and any exposed skin thoroughly after handling.[4][9]

Use non-sparking tools and take measures to prevent static discharge.

Storage:

Store in a cool, dry, and well-ventilated place.[4][9]

Keep the container tightly closed.[4][9]

Store locked up.[4][9]

Recommended storage is in a refrigerator.[1][2]
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First Aid Measures:

If Swallowed: Rinse mouth and immediately call a POISON CENTER or doctor.[4][9]

If on Skin: Wash off immediately with plenty of soap and water while removing all

contaminated clothing. Seek medical attention if irritation occurs.[9]

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Get

medical attention.[4][9]

If in Eyes: Rinse immediately with plenty of water for at least 15 minutes, also under the

eyelids. Get medical attention.[9]

Standard Operating Procedure for 2,3-Diphenylacrylonitrile

Preparation

Handling
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Storage
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Perform Experiment
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Decontaminate Glassware
and Surfaces
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Click to download full resolution via product page

Caption: Experimental Workflow for Handling 2,3-Diphenylacrylonitrile.
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Experimental Protocols
The primary method cited for the synthesis of 2,3-Diphenylacrylonitrile and its derivatives is

the Knoevenagel condensation.[3]

General Methodology: Knoevenagel Condensation This reaction involves the base-catalyzed

condensation of an active methylene compound with a carbonyl compound.[3]

Reactants: Phenylacetonitrile (an active methylene compound) is reacted with benzaldehyde

(a carbonyl compound).[3]

Catalyst: A base is used to catalyze the reaction.

Mechanism: The base deprotonates the phenylacetonitrile to form a carbanion. This

carbanion then acts as a nucleophile, attacking the carbonyl carbon of the benzaldehyde.

The subsequent intermediate undergoes dehydration to yield the final product, 2,3-
Diphenylacrylonitrile.

Versatility: By varying the substituted phenylacetonitriles and benzaldehydes, a wide array of

analogs can be synthesized, making it a key building block in constructing more complex

molecules.[3]

Note: Detailed, step-by-step experimental protocols are not available in the provided search

results. Researchers should consult peer-reviewed chemical literature for specific synthesis

procedures.
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Caption: Relationship between Hazard Identification and Safety Measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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